Cas no 17734-22-4 (Benzeneheptanamine)

• Product Name: Benzeneheptanamine
• CAS No: 17734-22-4
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 1363509
• PubChem ID: 6431990
• Update Time: 2025-06-12

Benzeneheptanamine Chemical and Physical Properties

Names and Identifiers

• Benzeneheptanamine
• 7-Phenyl-heptylamine
• 7-phenylheptan-1-amine
• SCHEMBL169336
• 7-phenylheptyl amine
• phenylheptylamine
• AKOS006311861
• EN300-7460396
• JFFFKDHHNGBVFT-UHFFFAOYSA-N
• 7-phenylheptylamine
• 17734-22-4

• Inchi： 1S/C13H21N/c14-12-8-3-1-2-5-9-13-10-6-4-7-11-13/h4,6-7,10-11H,1-3,5,8-9,12,14H2
• InChI Key： JFFFKDHHNGBVFT-UHFFFAOYSA-N
• SMILES： NCCCCCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 191.167399674g/mol
• Monoisotopic Mass: 191.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Benzeneheptanamine

Recent Advances in the Study of Benzeneheptanamine (CAS 17734-22-4): A Comprehensive Research Brief

Benzeneheptanamine (CAS 17734-22-4) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential use in drug development. This research brief aims to provide a comprehensive overview of the latest findings related to Benzeneheptanamine, highlighting key advancements and their implications for the field.

One of the most notable recent studies on Benzeneheptanamine explored its role as a modulator of neurotransmitter systems. Researchers have identified its interaction with specific receptors in the central nervous system, suggesting potential applications in the treatment of neurological disorders such as depression and anxiety. The study employed advanced computational modeling and in vitro assays to characterize the binding affinity and selectivity of Benzeneheptanamine, providing valuable insights into its pharmacodynamic profile.

In addition to its neurological applications, Benzeneheptanamine has also been investigated for its anti-inflammatory properties. A recent publication demonstrated its ability to inhibit key inflammatory pathways, making it a promising candidate for the development of novel anti-inflammatory drugs. The study utilized a combination of molecular docking simulations and in vivo experiments to validate these findings, further underscoring the compound's therapeutic potential.

Another area of interest is the synthesis and optimization of Benzeneheptanamine derivatives. Researchers have developed new synthetic routes to improve the yield and purity of the compound, as well as to create analogs with enhanced biological activity. These efforts have been supported by state-of-the-art analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, ensuring the reliability and reproducibility of the results.

Despite these promising advancements, challenges remain in the clinical translation of Benzeneheptanamine. Issues such as bioavailability, toxicity, and formulation stability need to be addressed in future studies. However, the growing body of research on this compound underscores its potential as a valuable tool in drug discovery and development. Continued investigation into its mechanisms of action and therapeutic applications will be crucial for realizing its full potential in the field of chemical biology and medicine.

In conclusion, the latest research on Benzeneheptanamine (CAS 17734-22-4) highlights its diverse pharmacological properties and potential therapeutic applications. From its role in modulating neurotransmitter systems to its anti-inflammatory effects, this compound represents a promising avenue for future drug development. As researchers continue to explore its properties and optimize its synthesis, Benzeneheptanamine is poised to make significant contributions to the field of chemical biology and pharmaceutical science.